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Compound of Interest

Compound Name: 2,2'-Methylenedianiline

Cat. No.: B1346816 Get Quote

This guide provides essential information regarding the molecular properties of 2,2'-
Methylenedianiline, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
2,2'-Methylenedianiline, an isomer of methylenedianiline, possesses a specific molecular

formula and weight that are fundamental to its chemical identity and reactivity.[1] The

compound's molecular structure consists of two aniline rings joined by a methylene bridge.

For clarity and ease of comparison, the key quantitative data for 2,2'-Methylenedianiline are

summarized in the table below.

Property Value Citations

Molecular Formula C13H14N2 [2][3][4][5][6][7]

Molecular Weight 198.26 g/mol [2][4][5][6][7]

198.2637 g/mol [3]

198.269 g/mol [8]

CAS Number 6582-52-1 [2][3][4]
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Logical Relationship of Molecular Properties
The following diagram illustrates the logical connection between the chemical name, its

molecular formula, and its corresponding molecular weight.

2,2'-Methylenedianiline

Molecular Formula
C13H14N2

 is represented by

Molecular Weight
~198.26 g/mol

 results in a
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Core Properties of 2,2'-Methylenedianiline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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